Cas no 29123-25-9 (2-Thiouridine 5'-phosphate)

• Product Name: 2-Thiouridine 5'-phosphate
• CAS No: 29123-25-9
• MF: C₉H₁₃N₂O₈PS
• MW: 340.246882200241
• CID: 1037205
• PubChem ID: 3081495
• Update Time: 2025-05-25

2-Thiouridine 5'-phosphate Chemical and Physical Properties

Names and Identifiers

• 2-Thiouridine 5'-phosphate
• ((2R,3S,4R,5R)-3,4-dihydroxy-5-(4-oxo-2-thioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl phosphate
• [2]Thienyl-zinkchlorid
• < 2> Thienyl-zinkchlorid
• 2-Thienylzinc chloride
• 2-thio-[5']uridylic acid
• 2-Thio-[5']uridylsaeure
• 2'-Thiouridin-5'-phosphat
• 2-Thio-uridin-5'-phosphat
• CTK3E4041
• thien-2-ylzinc chloride
• thien-2-yl-zinc chloride
• Zinc, chloro-2-thienyl-
• 2-Thio-UMP
• 2-Thiouridine-5'-monophosphate
• 2-thio-1-beta-D-ribofuranosyl(3H)pyrimidine-2,4-dione 5''-monophosphate
• DTXSID60961901
• 29123-25-9
• BDBM50199180
• A900746
• CHEMBL384771
• [(2R,3S,4R,5R)-3,4-dihydroxy-5-(4-oxo-2-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl dihydrogen phosphate
• 2-Thiouridine5'-phosphate
• SCHEMBL1881780
• 1-(BETA-D-RIBOFURANOSYL)-2-THIO-URACIL-5''-PHOSPHATE
• 1-(5-O-phosphono-beta-D-ribofuranosyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 41686-01-5
• Q27465498
• 4-Hydroxy-1-(5-O-phosphonopentofuranosyl)pyrimidine-2(1H)-thione
• 1-(BETA-D-RIBOFURANOSYL)-2-THIO-URACIL-5'-PHOSPHATE
• 2-thiouridine-5'-phosphate

• MDL： MFCD23701495
• Inchi： 1S/C9H13N2O8PS/c12-5-1-2-11(9(21)10-5)8-7(14)6(13)4(19-8)3-18-20(15,16)17/h1-2,4,6-8,13-14H,3H2,(H,10,12,21)(H2,15,16,17)/t4-,6-,7-,8-/m1/s1
• InChI Key： OEUXFECIJDETRF-XVFCMESISA-N
• SMILES： S=C1NC(C=CN1[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O)=O

Computed Properties

• Exact Mass: 340.01302355g/mol
• Monoisotopic Mass: 340.01302355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Density: 1.88±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (280 g/l) (25 º C),

Additional information on 2-Thiouridine 5'-phosphate

Comprehensive Overview of 2-Thiouridine 5'-phosphate (CAS No. 29123-25-9): Structure, Applications, and Research Insights

2-Thiouridine 5'-phosphate (CAS No. 29123-25-9) is a modified nucleotide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by the substitution of oxygen with sulfur at the 2-position of the uridine ring, plays a pivotal role in RNA biology and therapeutic development. Its unique structure enhances stability and binding affinity, making it a valuable tool for studying RNA-protein interactions and designing nucleic acid-based therapeutics.

The growing interest in RNA therapeutics and epigenetic modifications has propelled research into modified nucleotides like 2-Thiouridine 5'-phosphate. Scientists are particularly intrigued by its potential to improve mRNA vaccine stability and efficacy, a topic of high relevance post-COVID-19. Recent studies also explore its role in tRNA modification, which influences translational accuracy and cellular stress responses—key areas in aging and cancer research.

From a structural perspective, the thio modification in 2-Thiouridine 5'-phosphate introduces distinct electronic properties compared to its oxygenated counterpart. This alteration affects hydrogen bonding patterns and conformational dynamics, which are critical for RNA folding and function. Computational modeling and NMR spectroscopy have been employed to elucidate these features, providing insights for rational drug design and biomolecular engineering.

In the context of high-throughput screening, 2-Thiouridine 5'-phosphate serves as a building block for synthesizing modified RNA libraries. These libraries are essential for identifying aptamers with enhanced binding specificity—a technique widely used in diagnostics and targeted therapy development. Additionally, its incorporation into siRNA and antisense oligonucleotides has shown promise in reducing off-target effects, addressing a major challenge in gene silencing technologies.

The commercial availability of 2-Thiouridine 5'-phosphate (CAS No. 29123-25-9) has facilitated its adoption across academic and industrial labs. Suppliers often highlight its ≥95% purity (HPLC) and compatibility with enzymatic synthesis protocols, catering to demands for GMP-grade nucleotides in therapeutic applications. Researchers frequently inquire about storage conditions (typically -20°C under anhydrous conditions) and solubility profiles (DMSO or aqueous buffers), reflecting practical concerns in experimental workflows.

Emerging trends link 2-Thiouridine 5'-phosphate to mitochondrial RNA studies, where its modifications are implicated in metabolic disorders. This aligns with increasing searches for "mitochondrial dysfunction biomarkers" and "RNA-based metabolic therapies." Furthermore, its utility in single-molecule sequencing platforms underscores its relevance in next-generation genomics—a field experiencing exponential growth due to AI-driven data analysis advancements.

Environmental and synthetic biologists have also explored 2-Thiouridine 5'-phosphate for expanding the genetic alphabet. By leveraging its base-pairing versatility, teams aim to engineer organisms with augmented biochemical capabilities—an area trending under keywords like "synthetic life" and "xenonucleic acids." Such applications highlight the compound's interdisciplinary importance beyond traditional molecular biology.

To address common queries from researchers: While 2-Thiouridine 5'-phosphate is not inherently fluorescent, it can be conjugated with probes for real-time RNA tracking—a technique detailed in recent Nature Methods publications. Its metabolic stability (resistance to phosphatases) compared to uridine 5'-phosphate is another frequently discussed property, particularly in cell-penetrating peptide delivery studies.

In summary, 2-Thiouridine 5'-phosphate (CAS No. 29123-25-9) represents a multifaceted tool bridging fundamental science and translational innovation. As RNA-based technologies continue to dominate biomedical headlines, this modified nucleotide will likely remain at the forefront of discoveries in precision medicine, synthetic biology, and structural biochemistry.